Cas no 1042811-05-1 (6-(hydrazinylmethyl)quinoline)

• Product Name: 6-(hydrazinylmethyl)quinoline
• CAS No: 1042811-05-1
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• MDL: MFCD11169604
• CID: 5243155
• PubChem ID: 28776175
• Update Time: 2025-11-01

6-(hydrazinylmethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 6-(hydrazinylmethyl)quinoline
• Quinolin-6-ylmethylhydrazine
• Quinoline, 6-(hydrazinylmethyl)-

• MDL： MFCD11169604
• Inchi： 1S/C10H11N3/c11-13-7-8-3-4-10-9(6-8)2-1-5-12-10/h1-6,13H,7,11H2
• InChI Key： WKPSOKFDNZAQLD-UHFFFAOYSA-N
• SMILES： N(CC1C=CC2C(=CC=CN=2)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• XLogP3: 0.8
• Topological Polar Surface Area: 50.9

Additional information on 6-(hydrazinylmethyl)quinoline

6-(Hydrazinylmethyl)Quinoline: A Comprehensive Overview

6-(Hydrazinylmethyl)Quinoline (CAS No. 1042811-05-1) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its quinoline backbone and hydrazine substituent, exhibits unique chemical properties and potential applications. In this article, we will delve into the structural features, synthesis methods, and recent advancements in understanding its properties and applications.

The molecular structure of 6-(Hydrazinylmethyl)Quinoline is defined by a quinoline ring system with a hydrazine group attached to the sixth position. The quinoline moiety, a bicyclic aromatic system consisting of a benzene ring fused with a pyridine ring, provides the compound with inherent aromatic stability and electronic versatility. The hydrazine group (-NHNH2), attached via a methylene bridge (-CH2-), introduces additional functional groups that can participate in various chemical reactions. This combination makes 6-(Hydrazinylmethyl)Quinoline a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 6-(Hydrazinylmethyl)Quinoline as a precursor for the synthesis of heterocyclic compounds with diverse applications. For instance, researchers have explored its use in the development of novel anti-tumor agents. The compound's ability to form coordination complexes with metal ions has been leveraged to create metallo-drugs with enhanced selectivity and efficacy against cancer cells. These findings underscore the importance of 6-(Hydrazinylmethyl)Quinoline in drug discovery and development.

In addition to its role in medicinal chemistry, 6-(Hydrazinylmethyl)Quinoline has also found applications in materials science. Its aromaticity and functional groups make it an ideal candidate for the synthesis of advanced materials such as organic semiconductors and coordination polymers. Recent research has demonstrated that derivatives of this compound can exhibit desirable electronic properties, making them suitable for use in optoelectronic devices such as light-emitting diodes (LEDs) and solar cells.

The synthesis of 6-(Hydrazinylmethyl)Quinoline typically involves multi-step reactions that combine quinoline derivatives with hydrazine or its derivatives. One common approach is the nucleophilic substitution reaction, where the hydrazine group is introduced onto the quinoline ring through an intermediate step involving an activating agent. This method has been optimized to achieve high yields and purity, ensuring that the compound is readily available for further studies.

Another area of active research is the study of 6-(Hydrazinylmethyl)Quinoline's reactivity under various conditions. For example, its ability to undergo condensation reactions has been exploited to form complex heterocyclic structures with potential applications in catalysis. Recent findings suggest that these derivatives can act as efficient catalysts in organic transformations, offering a sustainable alternative to traditional catalysts.

In conclusion, 6-(Hydrazinylmethyl)Quinoline (CAS No. 1042811-05-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with its reactivity and functional versatility, positions it as an important tool in modern chemistry. As research continues to uncover new properties and applications, this compound is poised to play an increasingly significant role in both academic and industrial settings.